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Available Information on MCP-NECA

While detailed protocols are unavailable, the table below summarizes the key information found on a

chemical supplier's page. This data can serve as a starting point for your own experimental design [1].

Property Description

IUPAC Name 1-[4-(furan-2-yl)-11-propyl-3,5,6,8,10,11-hexazatricyclo[7.3.0.02,6]dodeca-
1(12),2,4,7,9-pentaen-7-yl]-3-(4-methoxyphenyl)urea [1]

Synonyms MRE 3008-F20, 1-(2-(furan-2-yl)-8-propyl-8H-pyrazolo(4,3-e)(1,2,4)triazolo(1,5-
c)pyrimidin-5-yl)-3-(4-methoxyphenyl)urea [1]

Molecular
Formula

C21H20N8O3 [1]

Molecular Weight 432.4 g/mol [1]

CAS Number S536266 [1]

Solubility Soluble in DMSO [1]

Reported Activity Potent and selective agonist of adenosine receptors, particularly the A3 subtype

[1].
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Property Description

Potential
Applications

Research tool for studying adenosine receptor pathways; explored for anti-
inflammatory and neuroprotective effects [1].

A Proposed Path for Protocol Development

Given the lack of established methods, your work will likely be pioneering. Here is a logical workflow to

systematically establish a set of robust experimental protocols for MCP-NECA.

Start: Establish MCP-NECA Experimental Protocols

Phase 1: Compound Characterization

Validate identity (NMR, MS)
Assess purity (HPLC)

Phase 2: In Vitro Profiling

Binding affinity assays (Ki/IC50)
vs. human A1, A2A, A2B, A3 receptors

Phase 3: Functional & Safety Assessment

Cell-based efficacy models
(e.g., cytokine inhibition)

Determine solubility & stability
in various buffers

Establish storage conditions
(-20°C, desiccated)

Functional assays (cAMP accumulation)
to confirm agonist activity

Selectivity screening
against other receptor families

In vitro toxicity & metabolic
stability studies

Dose-response analysis
(EC50) in relevant models

Click to download full resolution via product page

Draft Experimental Outline

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://www.smolecule.com/products/s536266
https://www.smolecule.com/products/s536266?utm_src=pdf-body
https://www.smolecule.com/products/s536266?utm_src=pdf-body-img
https://www.smolecule.com/products/s536266?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Based on the general biological activities attributed to MCP-NECA, here is a high-level outline of

experiment types you may need to design and optimize. Specific buffer compositions, cell densities,

incubation times, and equipment settings would need to be determined through literature review of similar

compounds and your own pilot studies.

Objective: To characterize the binding affinity and functional selectivity of MCP-NECA at human

adenosine receptor subtypes.

1. Radioligand Binding Assays

Purpose: Determine equilibrium dissociation constants (Ki) and inhibitory concentration (IC50)
values.

Methodology:
Use cell membranes expressing recombinant human A1, A2A, A2B, and A3 receptors.

Incubate with a known radiolabeled adenosine receptor antagonist (e.g., [³H]-PSB-11 for
A3) in the presence of increasing concentrations of MCP-NECA.

Use a scintillation counter to measure bound radioactivity.
Analyze data with nonlinear regression to calculate Ki values using the Cheng-Prusoff

equation.

2. Functional cAMP Accumulation Assay

Purpose: Confirm agonist activity and determine potency (EC50).

Methodology:
Use cells expressing a specific adenosine receptor subtype (e.g., CHO-K1 cells stably

expressing A3).
Stimulate cells with forskolin to increase cAMP production.

Co-incubate with a range of MCP-NECA concentrations to measure its inhibitory effect on
forskolin-induced cAMP.

Quantify cAMP using a HTRF (Homogeneous Time-Resolved Fluorescence) or ELISA kit.
Generate dose-response curves to calculate EC50 values.

Suggestions for Further Research

To build upon the limited starting information, you might find it helpful to:

Search Specialized Databases: Probe deep into scientific databases like PubMed, Scopus, and

CAS SciFinder using the known synonyms "MRE 3008-F20" and the listed IUPAC name.
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Review Broader Literature: Investigate well-characterized A3 receptor agonists (e.g., IB-MECA, Cl-

IB-MECA). Their established protocols can be an excellent template for adapting experiments with
MCP-NECA.

Consult Suppliers: Reach out to the supplier (Smolecule) directly to inquire if they have any
analytical data sheets or unpublished references they can share.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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